Cas no 2172523-27-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2172523-27-0
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6373661
• PubChem ID: 165535558
• Update Time: 2025-05-26

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid
• 2172523-27-0
• EN300-1511991
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-27(17-34-3,25(31)32)29-24(30)15-9-10-18(2)28-26(33)35-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23H,4,9-10,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CUEDSGPPGLNLMB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172523-27-0)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172523-27-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structure and functional groups make it an essential building block for the development of novel therapeutic agents.

The chemical structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group, a hexanamido segment, and a methoxymethyl substituent on the butanoic acid moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal with piperidine, making it an ideal choice for protecting amino groups during peptide assembly.

In recent years, the use of Fmoc-amino acid derivatives has expanded beyond traditional peptide synthesis. Researchers have explored their applications in the development of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacological properties such as enhanced stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Fmoc-amino acid derivatives can be used to synthesize peptidomimetics with potent anti-cancer activity by targeting specific protein-protein interactions.

The methoxymethyl substituent on the butanoic acid moiety of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid adds an additional layer of complexity and functionality to the molecule. This substituent can influence the solubility, stability, and reactivity of the compound, making it suitable for a wide range of synthetic transformations. In particular, the methoxymethyl group can be selectively cleaved under specific conditions, allowing for precise control over the final product's properties.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid typically involves several steps, including the protection of the amino group with Fmoc, coupling with a hexanoyl chloride derivative, and subsequent functionalization with a methoxymethyl bromide. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to enhance the efficiency and scalability of these processes.

In addition to its role in peptide synthesis, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid has shown promise in other areas of chemical biology. For example, it has been used as a scaffold for the development of fluorescent probes for cellular imaging. The Fmoc group can be modified to incorporate fluorophores, enabling real-time monitoring of cellular processes with high spatial and temporal resolution. This application has significant implications for understanding fundamental biological mechanisms and developing new diagnostic tools.

The pharmacological properties of compounds derived from 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid have also been extensively studied. Preclinical trials have demonstrated that certain derivatives exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that this class of compounds could be developed into novel therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further advance the development of these compounds, researchers are focusing on optimizing their pharmacokinetic profiles through structural modifications and prodrug strategies. For instance, incorporating lipophilic moieties or using nanoparticle-based delivery systems can enhance their absorption, distribution, metabolism, and excretion (ADME) properties. These efforts aim to improve their therapeutic index and reduce potential side effects.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172523-27-0) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable tool for synthesizing bioactive peptides, peptidomimetics, fluorescent probes, and potential therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.